molecular formula C9H13NO3 B8440357 Methyl 3-(1-methylethoxy)-1H-pyrrole-2-carboxylate

Methyl 3-(1-methylethoxy)-1H-pyrrole-2-carboxylate

Cat. No.: B8440357
M. Wt: 183.20 g/mol
InChI Key: YBSFHTSEHZFDIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(1-methylethoxy)-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13NO3

Molecular Weight

183.20 g/mol

IUPAC Name

methyl 3-propan-2-yloxy-1H-pyrrole-2-carboxylate

InChI

InChI=1S/C9H13NO3/c1-6(2)13-7-4-5-10-8(7)9(11)12-3/h4-6,10H,1-3H3

InChI Key

YBSFHTSEHZFDIZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(NC=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 3-hydroxy-1H-pyrrole-2-carboxylate (2.0 g, 0.014 moles) is dissolved in DMF (15 mL) under nitrogen. Potassium carbonate (2.8 g, 0.020 moles) is added followed by 2-bromopropane (5 mL, 0.05 moles) and the mixture is stirred at room temperature for 18 hours, then at 50° C. for 3 hours, then stirred into ice water (400 mL). The mixture is extracted with CH2Cl2 (3x) and the combined extracts are washed with brine (2x) and dried over MgSO4. Removal of the solvent under reduced pressure leaves the crude product as a crystalline residue. Recrystallization from ether gave the pure product (1.6 g); mp 77°-79° C.
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
400 mL
Type
reactant
Reaction Step Four

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